Phosphoric Acid Dipotassium
Phosphoric Acid Dipotassium
Dipotassium phosphate (K2HPO4) is a highly water-soluble salt often used as a fertilizer and food additive as a source of phosphorus and potassium as well as a buffering agent.
Potassium Phosphate, Dibasic is the dipotassium form of phosphoric acid, that can be used as an electrolyte replenisher and with radio-protective activity. Upon oral administration, potassium phosphate is able to block the uptake of the radioactive isotope phosphorus P 32 (P-32).
Dipotassium hydrogen phosphate is a potassium salt that is the dipotassium salt of phosphoric acid. It has a role as a buffer. It is a potassium salt and an inorganic phosphate.
Potassium Phosphate, Dibasic is the dipotassium form of phosphoric acid, that can be used as an electrolyte replenisher and with radio-protective activity. Upon oral administration, potassium phosphate is able to block the uptake of the radioactive isotope phosphorus P 32 (P-32).
Dipotassium hydrogen phosphate is a potassium salt that is the dipotassium salt of phosphoric acid. It has a role as a buffer. It is a potassium salt and an inorganic phosphate.
Brand Name:
Vulcanchem
CAS No.:
7758-11-4
VCID:
VC0151320
InChI:
InChI=1S/2K.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q2*+1;/p-2
SMILES:
[H+].[O-]P(=O)([O-])[O-].[K+].[K+]
Molecular Formula:
K2HPO4
HK2O4P
HK2O4P
Molecular Weight:
174.176 g/mol
Phosphoric Acid Dipotassium
CAS No.: 7758-11-4
Reference Standards
VCID: VC0151320
Molecular Formula: K2HPO4
HK2O4P
Molecular Weight: 174.176 g/mol
CAS No. | 7758-11-4 |
---|---|
Product Name | Phosphoric Acid Dipotassium |
Molecular Formula | K2HPO4 HK2O4P |
Molecular Weight | 174.176 g/mol |
IUPAC Name | dipotassium;hydron;phosphate |
Standard InChI | InChI=1S/2K.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q2*+1;/p-2 |
Standard InChIKey | ZPWVASYFFYYZEW-UHFFFAOYSA-L |
SMILES | [H+].[O-]P(=O)([O-])[O-].[K+].[K+] |
Canonical SMILES | [H+].[O-]P(=O)([O-])[O-].[K+].[K+] |
Colorform | White crystals Colorless or white granules or powde |
Melting Point | Decomp |
Physical Description | DryPowder; Liquid Colourless or white granular powder, crystals or masses; deliquescent substance, hygroscopic |
Description | Dipotassium phosphate (K2HPO4) is a highly water-soluble salt often used as a fertilizer and food additive as a source of phosphorus and potassium as well as a buffering agent. Potassium Phosphate, Dibasic is the dipotassium form of phosphoric acid, that can be used as an electrolyte replenisher and with radio-protective activity. Upon oral administration, potassium phosphate is able to block the uptake of the radioactive isotope phosphorus P 32 (P-32). Dipotassium hydrogen phosphate is a potassium salt that is the dipotassium salt of phosphoric acid. It has a role as a buffer. It is a potassium salt and an inorganic phosphate. |
Related CAS | 16068-46-5 (Parent) |
Solubility | Freely soluble in water. Insoluble in ethanol Very sol in water; 100 g dissolves rapidly & completely in 67 g cold water Slightly sol in alcohol |
Synonyms | dipotassium hydrogen phosphate K2HPO4 KD2PO4 potassium acid phosphate potassium dideuterium phosphate potassium dihydrogen phosphate potassium monohydrogen phosphate potassium phosphate potassium phosphate (K-H2PO4) potassium phosphate (K-H3PO4(1:2)) potassium phosphate (K2-HPO4) potassium phosphate (K3-PO4) potassium phosphate, dibasic potassium phosphate, monobasic potassium phosphate, unspecified form |
PubChem Compound | 22481479 |
Last Modified | Nov 12 2021 |
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